Cas no 2969207-70-1 (1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol)

• Product Name: 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol
• CAS No: 2969207-70-1
• MF: C₉H₈BrCl₂FO₂
• MW: 317.967023849487
• CID: 6796908
• PubChem ID: 171367446
• Update Time: 2025-10-23

1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol
• Benzenemethanol, 2-bromo-α-(dichloromethyl)-6-fluoro-3-methoxy-
• 2969207-70-1
• MFCD34814090

• Inchi： 1S/C9H8BrCl2FO2/c1-15-5-3-2-4(13)6(7(5)10)8(14)9(11)12/h2-3,8-9,14H,1H3
• InChI Key： YWGVNYVCQZQZLE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(C(Cl)Cl)O)F)OC

Computed Properties

• Exact Mass: 315.90688g/mol
• Monoisotopic Mass: 315.90688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.690±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 377.5±42.0 °C(predicted)
• pka: 11.46±0.20(predicted)

Additional information on 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol

1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol: A Comprehensive Overview

1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol (CAS No. 2969207-70-1) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound is of significant interest in various fields, including pharmaceutical chemistry, materials science, and environmental chemistry. Its unique combination of bromine, fluorine, methoxy, and dichloroethanol groups makes it a versatile molecule with potential applications in drug design, catalysis, and as an intermediate in organic synthesis.

The structure of 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol is characterized by a phenyl ring substituted with bromine at the 2-position, fluorine at the 6-position, and a methoxy group at the 3-position. The phenyl ring is further connected to a dichloroethanol group via a single bond. This arrangement creates a molecule with high steric hindrance and electronic diversity, which are key factors in its reactivity and potential applications.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. For instance, the presence of halogen atoms (bromine and fluorine) in the molecule can significantly influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The methoxy group adds electron-donating properties to the phenyl ring, which can enhance the molecule's ability to interact with biological targets. Meanwhile, the dichloroethanol group introduces hydrophilic characteristics, which can improve solubility and bioavailability.

In terms of synthesis, 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol is typically prepared through multi-step organic reactions involving electrophilic aromatic substitution and nucleophilic addition. The synthesis process requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various catalysts and reaction pathways to optimize the synthesis of this compound, making it more accessible for large-scale production.

The compound's applications extend beyond pharmaceuticals. In materials science, it has been investigated as a potential precursor for advanced polymers and materials with tailored properties. Its ability to form strong intermolecular bonds makes it a candidate for use in adhesives and coatings. Additionally, in environmental chemistry, this compound has been studied for its role in degradation processes of synthetic materials under various environmental conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to the presence of electron-withdrawing groups like bromine and fluorine. These effects influence its stability and reactivity under different chemical conditions.

In conclusion, 1-(2-Bromo-6-fluoro-3-methoxyphenyl)-2,2-dichloroethanol (CAS No. 2969207-70-1) is a multifaceted compound with promising applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and environmental studies. As ongoing research continues to uncover new properties and uses for this compound, its significance in the scientific community is expected to grow further.